Cas no 1173425-07-4 (1-ethyl-N-{4-(E)-2-phenyldiazen-1-ylphenyl}-1H-pyrazole-5-carboxamide)

• Product Name: 1-ethyl-N-{4-(E)-2-phenyldiazen-1-ylphenyl}-1H-pyrazole-5-carboxamide
• CAS No: 1173425-07-4
• MF: C₁₈H₁₇N₅O
• MW: 319.360482931137
• CID: 5904922
• PubChem ID: 42111304
• Update Time: 2025-08-04

1-ethyl-N-{4-(E)-2-phenyldiazen-1-ylphenyl}-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-N-{4-(E)-2-phenyldiazen-1-ylphenyl}-1H-pyrazole-5-carboxamide
• 1173425-07-4
• DTXSID501040206
• 1H-Pyrazole-5-carboxamide, 1-ethyl-N-[4-(2-phenyldiazenyl)phenyl]-
• AKOS024498991
• SR-01000921137-1
• F5118-0569
• 2-ethyl-N-(4-phenyldiazenylphenyl)pyrazole-3-carboxamide
• 1-ethyl-N-{4-[(E)-2-phenyldiazen-1-yl]phenyl}-1H-pyrazole-5-carboxamide
• SR-01000921137
• (E)-1-ethyl-N-(4-(phenyldiazenyl)phenyl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C18H17N5O/c1-2-23-17(12-13-19-23)18(24)20-14-8-10-16(11-9-14)22-21-15-6-4-3-5-7-15/h3-13H,2H2,1H3,(H,20,24)/b22-21+
• InChI Key： RJOVZBGIMYTFRK-QURGRASLSA-N
• SMILES： O=C(C1=CC=NN1CC)NC1C=CC(=CC=1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 319.14331018g/mol
• Monoisotopic Mass: 319.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71.6Ų

Additional information on 1-ethyl-N-{4-(E)-2-phenyldiazen-1-ylphenyl}-1H-pyrazole-5-carboxamide

Comprehensive Analysis of 1-ethyl-N-{4-(E)-2-phenyldiazen-1-ylphenyl}-1H-pyrazole-5-carboxamide (CAS No. 1173425-07-4)

The compound 1-ethyl-N-{4-(E)-2-phenyldiazen-1-ylphenyl}-1H-pyrazole-5-carboxamide, identified by its CAS No. 1173425-07-4, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a pyrazole core linked to a diazenylphenyl moiety, makes it a subject of interest for researchers exploring novel applications in drug discovery and functional materials. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this compound.

From a structural perspective, 1-ethyl-N-{4-(E)-2-phenyldiazen-1-ylphenyl}-1H-pyrazole-5-carboxamide combines a pyrazole-carboxamide framework with an azo (-N=N-) linkage. The presence of the ethyl group at the 1-position of the pyrazole ring enhances its lipophilicity, which is a critical factor in pharmacokinetic properties. The E-configuration of the azo bond ensures geometric stability, a feature often exploited in the design of photo-responsive materials. Such structural attributes align with the growing demand for small-molecule probes in biochemical assays and smart materials development.

Recent studies highlight the potential of CAS No. 1173425-07-4 in targeting protein-protein interactions (PPIs), a hot topic in drug discovery. PPIs are notoriously challenging to modulate, but the pyrazole-azo scaffold of this compound offers a versatile platform for designing inhibitors. Researchers are particularly intrigued by its ability to bind to hydrophobic pockets, a property leveraged in oncology and inflammation research. This aligns with the surge in searches for "PPI inhibitors" and "small-molecule therapeutics" across scientific databases.

In material science, the diazenyl group in 1-ethyl-N-{4-(E)-2-phenyldiazen-1-ylphenyl}-1H-pyrazole-5-carboxamide enables photoisomerization, a phenomenon widely explored in molecular switches and optical storage devices. The compound's responsiveness to UV/visible light makes it a candidate for developing light-activated sensors, a trending area in nanotechnology. This application resonates with the increasing interest in "photo-responsive materials" and "smart coatings" in industrial and academic circles.

Synthetic accessibility is another advantage of this compound. The pyrazole-5-carboxamide moiety can be efficiently functionalized, allowing for the creation of diverse derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, a common focus in medicinal chemistry. Online queries such as "pyrazole synthesis" and "carboxamide derivatives" reflect the broader curiosity about modular chemical platforms like this one.

Despite its promise, challenges remain in optimizing the bioavailability and selectivity of 1-ethyl-N-{4-(E)-2-phenyldiazen-1-ylphenyl}-1H-pyrazole-5-carboxamide. Computational modeling and high-throughput screening are being employed to address these limitations, reflecting the integration of AI-driven drug design in modern research. This trend mirrors the popularity of searches like "computational chemistry in drug discovery" and "machine learning for molecular optimization."

In conclusion, CAS No. 1173425-07-4 represents a multifaceted compound with applications spanning therapeutics and advanced materials. Its structural uniqueness and adaptability position it at the forefront of interdisciplinary research. As scientific inquiries evolve, this molecule is likely to remain a focal point for innovations in targeted therapy and functional material design, answering the growing demand for precision and sustainability in science.